Cas no 1187927-68-9 (5-Methyl-1H-imidazol-2-amine oxalate)

• Product Name: 5-Methyl-1H-imidazol-2-amine oxalate
• CAS No: 1187927-68-9
• MF: C₆H₉N₃O₄
• MW: 187.153361082077
• MDL: MFCD09832193
• CID: 1036927
• PubChem ID: 53445976
• Update Time: 2025-06-08

5-Methyl-1H-imidazol-2-amine oxalate Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-imidazol-2-amine oxalate
• 5-Methyl-1H-imidazol-2-ylamine oxalate
• 4(5)-Methyl-1H-imidazol-2-ylamine oxalate
• MFCD09832193
• AKOS016009287
• DTXSID60703303
• 5-Methyl-1H-imidazol-2-amineoxalate
• 5-methyl-1H-imidazol-2-amine;oxalic acid
• 1187927-68-9
• Oxalic acid--5-methyl-1H-imidazol-2-amine (1/1)
• SB31152
• CS-D0292
• AS-30954

• MDL： MFCD09832193
• Inchi： 1S/C4H7N3.C2H2O4/c1-3-2-6-4(5)7-3;3-1(4)2(5)6/h2H,1H3,(H3,5,6,7);(H,3,4)(H,5,6)
• InChI Key： MTVXRVZNQWFHAH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1C(N)=NC=C1C

Computed Properties

• Exact Mass: 187.05930578g/mol
• Monoisotopic Mass: 187.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Additional information on 5-Methyl-1H-imidazol-2-amine oxalate

Research Update on 5-Methyl-1H-imidazol-2-amine Oxalate (CAS: 1187927-68-9): Synthesis, Applications, and Recent Advances

5-Methyl-1H-imidazol-2-amine oxalate (CAS: 1187927-68-9) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its imidazole core structure, has been explored for its potential as a building block in the synthesis of more complex pharmacologically active molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and modulators of various biological pathways. The oxalate salt form enhances its solubility and stability, making it a preferred choice for research and development purposes.

In the context of recent research, 5-Methyl-1H-imidazol-2-amine oxalate has been investigated for its role in the inhibition of specific protein kinases implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel JAK2 inhibitors, which are critical targets in myeloproliferative disorders. The study reported that derivatives of this compound exhibited promising inhibitory activity with IC50 values in the nanomolar range, suggesting its potential for further optimization in drug development pipelines.

Another notable application of 5-Methyl-1H-imidazol-2-amine oxalate is in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) detailed its incorporation into a series of imidazole-based compounds designed to target bacterial DNA gyrase. The results indicated moderate to strong activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). This underscores the compound's versatility as a scaffold for designing new antimicrobial agents in an era of increasing antibiotic resistance.

The synthesis and characterization of 5-Methyl-1H-imidazol-2-amine oxalate have also seen methodological improvements in recent years. A 2023 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and purity while reducing environmental impact through greener chemistry approaches. This advancement is particularly relevant for industrial-scale production, addressing one of the key challenges in translating research findings into commercially viable pharmaceutical products.

Looking forward, the potential applications of 5-Methyl-1H-imidazol-2-amine oxalate appear to be expanding. Preliminary data from ongoing studies suggest its utility in neurodegenerative disease research, particularly as a modulator of neuroinflammatory pathways. Additionally, computational chemistry approaches are being employed to design new derivatives with enhanced pharmacokinetic properties. As research continues to uncover the multifaceted roles of this compound, it is expected to remain an important tool in chemical biology and medicinal chemistry research for the foreseeable future.